Cas no 1421601-59-3 (4-(4-carboxybutanoyl)-1H-pyrrole-2-carboxylic acid)

• Product Name: 4-(4-carboxybutanoyl)-1H-pyrrole-2-carboxylic acid
• CAS No: 1421601-59-3
• MF: C₁₀H₁₁NO₅
• MW: 225.198043107986
• CID: 5150538
• PubChem ID: 71756084
• Update Time: 2025-05-23

4-(4-carboxybutanoyl)-1H-pyrrole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-3-pentanoic acid, 5-carboxy-δ-oxo-
• 4-(4-carboxybutanoyl)-1H-pyrrole-2-carboxylic acid

• Inchi： 1S/C10H11NO5/c12-8(2-1-3-9(13)14)6-4-7(10(15)16)11-5-6/h4-5,11H,1-3H2,(H,13,14)(H,15,16)
• InChI Key： NVJUXUFOLVMFQV-UHFFFAOYSA-N
• SMILES： C(C1=CNC(C(=O)O)=C1)(=O)CCCC(=O)O

Additional information on 4-(4-carboxybutanoyl)-1H-pyrrole-2-carboxylic acid

4-(4-Carboxybutanoyl)-1H-Pyrrole-2-Carboxylic Acid

4-(4-Carboxybutanoyl)-1H-pyrrole-2-carboxylic acid is a compound with the CAS number 1421601-59-3, which has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a pyrrole ring with carboxylic acid groups, making it a versatile building block for various applications. The molecule's structure allows for extensive functionalization, enabling its use in drug discovery, polymer synthesis, and as a precursor for advanced materials.

The synthesis of 4-(4-carboxybutanoyl)-1H-pyrrole-2-carboxylic acid typically involves multi-step organic reactions, including nucleophilic substitutions, condensations, and oxidations. Recent advancements in catalytic methods have improved the yield and purity of this compound, making it more accessible for large-scale production. Researchers have also explored green chemistry approaches to minimize environmental impact during its synthesis.

One of the most promising applications of this compound lies in its potential as a drug candidate. Studies have shown that 4-(4-carboxybutanoyl)-1H-pyrrole-2-carboxylic acid exhibits bioactivity against various enzymes and receptors, making it a valuable lead compound in medicinal chemistry. For instance, its ability to modulate G-protein coupled receptors (GPCRs) has been highlighted in recent research, suggesting its potential in treating conditions such as inflammation and neurodegenerative diseases.

In the realm of materials science, this compound has been utilized as a monomer for synthesizing polyamides and polyurethanes. Its carboxylic acid groups enable strong intermolecular hydrogen bonding, resulting in materials with enhanced mechanical properties and thermal stability. Recent studies have demonstrated its application in developing high-performance polymers for use in aerospace and automotive industries.

The versatility of 4-(4-carboxybutanoyl)-1H-pyrrole-2-carboxylic acid extends to its role as a chiral catalyst in asymmetric synthesis. Its ability to induce enantioselectivity in reactions has been leveraged to produce optically active compounds, which are crucial for pharmaceuticals and agrochemicals. This property has been extensively explored in academic research, with notable contributions from institutions specializing in catalysis and stereochemistry.

From an environmental standpoint, the compound's biodegradability has been assessed under various conditions. Research indicates that under aerobic conditions, 4-(4-carboxybutanoyl)-1H-pyrrole-2-carboxylic acid undergoes microbial degradation efficiently, reducing its persistence in the environment. This finding is particularly relevant for industries seeking eco-friendly alternatives for chemical intermediates.

In conclusion, 4-(4-carboxybutanoyl)-1H-pyrrole-2-carboxylic acid (CAS No. 1421601-59-3) stands out as a multifaceted compound with applications spanning drug discovery, materials science, and catalysis. Its structural features and functional groups make it an invaluable tool for researchers across diverse disciplines. As ongoing studies continue to uncover new potentials for this compound, its role in advancing scientific innovation is expected to grow significantly.